Cas no 94277-82-4 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tridocosyl ester)

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tridocosyl ester
• CAS No: 94277-82-4
• MF: C₇₂H₁₄₀O₇
• MW: 1117.87782478333
• CID: 806023
• PubChem ID: 57356768
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tridocosyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tridocosyl ester
• tridocosyl 2-hydroxypropane-1,2,3-tricarboxylate
• tridocosyl citrate
• NS00040363
• 94277-82-4
• DTXSID60241376
• EINECS 304-666-6

• Inchi： 1S/C72H140O7/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-64-77-69(73)67-72(76,71(75)79-66-63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)68-70(74)78-65-62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h76H,4-68H2,1-3H3
• InChI Key： HITKLFKAGHPBFY-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)OCCCCCCCCCCCCCCCCCCCCCC)(CC(=O)OCCCCCCCCCCCCCCCCCCCCCC)O)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 780.684305
• Monoisotopic Mass: 780.684305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 55
• Rotatable Bond Count: 47
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1
• XLogP3: 32

Experimental Properties

• Density: 0.912
• Boiling Point: 936.7°Cat760mmHg
• Flash Point: 218.2°C
• Refractive Index: 1.471